Cas no 68496-88-8 (Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate)

• Product Name: Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate
• CAS No: 68496-88-8
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• CID: 2146674
• PubChem ID: 46742983
• Update Time: 2025-09-24

Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate
• HZJHKOBSCAWAOC-UHFFFAOYSA-N
• Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate, AldrichCPR
• DB-308035
• ETHYL5-(4-CHLOROPHENYL)-1,3,4-OXADIAZOLE-2-CARBOXYLATE
• SCHEMBL165878
• CS-10436
• 1,3,4-Oxadiazole-2-carboxylic acid, 5-(4-chlorophenyl)-, ethyl ester
• 68496-88-8
• AKOS027254839
• Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate

• MDL： MFCD20441297
• Inchi： 1S/C11H9ClN2O3/c1-2-16-11(15)10-14-13-9(17-10)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3
• InChI Key： HZJHKOBSCAWAOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(C(=O)OCC)O1

Computed Properties

• Exact Mass: 252.0301698g/mol
• Monoisotopic Mass: 252.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate

Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate (CAS No. 68496-88-8): A Comprehensive Overview

Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate (CAS No. 68496-88-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. This compound belongs to the oxadiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and pharmacological properties.

The molecular structure of Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate consists of an oxadiazole core substituted with a 4-chlorophenyl group and an ethyl carboxylate moiety. The presence of the chloro substituent on the phenyl ring enhances the electrophilicity of the molecule, making it a valuable scaffold for further chemical modifications and derivatization. This structural feature is particularly relevant in the context of developing novel therapeutic agents, as it allows for the introduction of additional functional groups that can modulate biological activity.

In recent years, there has been growing interest in oxadiazole derivatives due to their reported activities as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The oxadiazole ring itself is known for its stability and ability to engage in hydrogen bonding interactions with biological targets, making it an attractive component in drug design. Specifically, Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate has been investigated for its potential role in inhibiting various enzymes and receptors involved in pathological processes.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. The ethyl carboxylate group provides a site for further functionalization via ester hydrolysis or transesterification reactions, allowing chemists to tailor the properties of the molecule to specific biological targets. This flexibility has made Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate a valuable intermediate in synthetic chemistry and a promising candidate for structure-activity relationship (SAR) studies.

Recent studies have highlighted the potential of oxadiazole derivatives as inhibitors of Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. The chloro-substituted phenyl ring in Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate may interact with key residues in the JAK active site, thereby modulating their activity. This has prompted researchers to explore its efficacy as a lead compound for developing novel anti-inflammatory therapies.

Moreover, the oxadiazole core has been shown to exhibit DNA intercalation properties, which could be exploited for applications in anticancer therapy. The ability of this compound to bind to DNA and disrupt normal cellular processes makes it a candidate for further investigation as an anticancer agent. Preclinical studies have suggested that oxadiazole derivatives can induce apoptosis in cancer cells by interfering with DNA replication and transcription.

The synthesis of Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate involves multi-step organic reactions that highlight the synthetic prowess required to construct complex heterocyclic systems. The key steps typically include condensation reactions between halogenated aromatic compounds and amidines or hydrazides to form the oxadiazole ring. Subsequent functionalization with ethylation at the carboxylic acid position yields the desired product. These synthetic routes underscore the importance of this compound as a versatile intermediate in pharmaceutical research.

In conclusion, Ethyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate (CAS No. 68496-88-8) represents a promising scaffold for developing novel therapeutic agents with potential applications in inflammation modulation and cancer treatment. Its unique structural features and biological activities make it an attractive subject for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.